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Compound of Interest

Compound Name: Cholesteryl glucoside

Cat. No.: B1199719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, analysis, and biological

relevance of cholesteryl glucosides, with a particular focus on the unique α-anomeric forms

found in Helicobacter pylori. This bacterium, a key factor in various gastric diseases,

synthesizes a distinctive profile of these glycolipids, which play crucial roles in its physiology

and interaction with the host. This document details the methodologies for their extraction,

purification, and structural characterization, presenting key analytical data to support research

and development efforts targeting H. pylori.

Structural Overview of H. pylori Cholesteryl
Glucosides
Helicobacter pylori is notable for its production of cholesteryl glucosides (CGs), which are

uncommon in bacteria. These glycolipids constitute a significant portion of the bacterium's total

lipids, estimated to be around 25% by weight.[1] The CGs in H. pylori are distinguished by an

α-glycosidic linkage between cholesterol and glucose, a feature that is rare in natural

glycosides.[1] The primary forms of cholesteryl glucosides identified in H. pylori are:

Cholesteryl-α-D-glucopyranoside (αCG): The core cholesteryl glucoside structure.

Cholesteryl-6-O-tetradecanoyl-α-D-glucopyranoside (αCAG): An acylated form of αCG, with

a tetradecanoyl (myristoyl) group at the 6'-position of the glucose moiety.
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Cholesteryl-6-O-phosphatidyl-α-D-glucopyranoside (αCPG): A phosphorylated derivative of

αCG, where a phosphatidyl group is attached at the 6'-position of the glucose. The fatty acid

composition of the phosphatidyl group can vary.[2]

These structures are biosynthesized from host-derived cholesterol, highlighting a key

interaction between the bacterium and its human host.

Biosynthesis of Cholesteryl Glucosides in H. pylori
The biosynthesis of cholesteryl glucosides in H. pylori is a critical pathway for the bacterium's

survival and pathogenesis. It begins with the uptake of cholesterol from the host environment,

as H. pylori lacks the machinery for de novo cholesterol synthesis. The key enzyme in this

pathway is cholesterol-α-glucosyltransferase (CGT), encoded by the hp0421 gene. CGT

catalyzes the transfer of a glucose moiety from UDP-glucose to cholesterol, forming

cholesteryl-α-D-glucopyranoside (αCG).

αCG then serves as a precursor for the synthesis of the more complex cholesteryl
glucosides. Cholesteryl-α-D-glucopyranoside acyltransferase (CGAT), encoded by the hp0499

gene, facilitates the acylation of αCG at the 6'-position of the glucose residue to produce

cholesteryl-6-O-acyl-α-D-glucopyranoside (αCAG). The biosynthesis of cholesteryl-6-O-

phosphatidyl-α-D-glucopyranoside (αCPG) also originates from αCG, although the specific

enzyme responsible for this step has not been fully characterized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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